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Compound of Interest

Compound Name: BMS-199264

Cat. No.: B12859335 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-199264 is not publicly available. The

following guidance is based on the known structural components of the molecule—a

substituted benzopyran and an imidazole moiety—and general laboratory safety principles.

One supplier indicates that BMS-199264 is shipped as a non-hazardous chemical, suggesting

low acute toxicity.[1] However, for all research compounds with incomplete hazard data, a

precautionary approach is essential. Researchers must conduct a risk assessment before

handling this compound.

Personal Protective Equipment (PPE)
Given the potential for skin and eye irritation, as well as unknown long-term effects, a

comprehensive PPE strategy is crucial. The following table summarizes the recommended

PPE for handling BMS-199264.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or pinholes

before use.

Eye Protection Safety goggles

Chemical splash goggles

should be worn at all times. A

face shield is recommended

when there is a significant risk

of splashing.

Body Protection Laboratory coat

A standard laboratory coat

should be worn. For handling

larger quantities, a chemically

resistant apron may be

advisable.

Respiratory Protection Respirator

Not generally required if

handled in a fume hood. If

weighing or handling the

powder outside of a fume

hood, an N95 respirator is

recommended.

Operational and Disposal Plans
Handling Procedures
Engineering Controls:

All work involving solid BMS-199264 or concentrated solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area in the fume hood by covering the surface with absorbent, disposable bench paper.
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Weighing: If handling the solid, carefully weigh the required amount in the fume hood. Use a

spatula to transfer the solid and avoid generating dust.

Dissolution: To prepare a solution, add the solvent to the weighed solid slowly. If sonication is

required for dissolution, ensure the container is capped.[2]

Transfer: When transferring solutions, use appropriate volumetric glassware and keep

containers capped when not in use.

Post-Handling: After handling, decontaminate the work area. Dispose of all contaminated

disposable materials as hazardous waste. Wash hands thoroughly with soap and water.

Storage Plan
Short-term (days to weeks): Store at 0-4°C in a tightly sealed container, protected from light.

[1]

Long-term (months to years): Store at -20°C in a tightly sealed container, protected from

light.[1]

Store away from strong oxidizing agents and acids.

Disposal Plan
Waste BMS-199264: Unused solid compound and solutions should be disposed of as

hazardous chemical waste.

Contaminated Materials: All disposable items that have come into contact with BMS-199264,

such as gloves, pipette tips, and bench paper, should be collected in a designated, sealed

waste container and disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Handling Research Chemicals
with Limited Safety Data
The following diagram outlines a logical approach to handling a research chemical like BMS-
199264, for which a specific Safety Data Sheet is unavailable. This workflow emphasizes a
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conservative, safety-first approach.

Start: New Research Chemical
(e.g., BMS-199264)

Search for Specific
Safety Data Sheet (SDS)

SDS Found SDS Not Found

  Not Found

Follow Specific PPE and
Handling Procedures in SDS

Found

Conduct Work Following SOP
with Precaution

Gather Analog Information:
- Structural Class (Benzopyran, Imidazole)

- Supplier Information

Assess Potential Hazards
(Assume Moderate Toxicity/Irritation)

Select Controls based on Assessment:
- Engineering: Fume Hood

- PPE: Gloves, Goggles, Lab Coat

Develop Standard Operating
Procedure (SOP)

Dispose of Waste as
Hazardous

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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